![molecular formula C19H21N5O B2538904 2-cyclohexyl-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide CAS No. 894063-45-7](/img/structure/B2538904.png)
2-cyclohexyl-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide
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Description
“2-cyclohexyl-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide” is an organic compound . It has gained momentum in the scientific community for its unique properties and potential implications in various fields.
Molecular Structure Analysis
The molecular formula of the compound is C19H21N5O. The compound is part of the 1,2,4-triazole family, which are the most stable compounds and are difficult to cleave . 1,2,4-Triazole acts as isosteres of amide, ester, and carboxylic acid .Physical And Chemical Properties Analysis
The compound has a molecular weight of 361.4 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 7 . The compound also has a rotatable bond count of 3 . Its exact mass is 361.15143008 g/mol , and its topological polar surface area is 55.1 Ų .Scientific Research Applications
Antiasthma Applications
The preparation of triazolo[1,5-c]pyrimidines as potential antiasthma agents demonstrates the role of similar chemical structures in mediator release inhibition, which is crucial for asthma management. These compounds showed significant activity in the human basophil histamine release assay, indicating their potential as antiasthma agents (Medwid et al., 1990).
Insecticidal Applications
Innovative heterocycles incorporating a thiadiazole moiety were synthesized and assessed for insecticidal activity against the cotton leafworm, Spodoptera littoralis. This highlights the potential of similar compounds in agricultural applications to protect crops from pests (Fadda et al., 2017).
Antiviral Applications
The synthesis of novel triazolo[4,3-b]pyridazine derivatives and their promising antiviral activity against hepatitis A virus (HAV) demonstrate the potential of these compounds in the development of new antiviral drugs. One compound, in particular, showed a high effect on HAV compared to others, indicating its significance for further pharmacological study (Shamroukh & Ali, 2008).
Potential Antidepressant Applications
A series of 4-amino[1,2,4]triazolo[4,3-a]quinoxalines were prepared and identified for their potential as rapid-acting antidepressant agents. Their binding affinity to adenosine receptors suggests their therapeutic potential for depression, which is a significant area of interest in psychiatric medication development (Sarges et al., 1990).
properties
IUPAC Name |
2-cyclohexyl-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O/c25-19(11-14-5-2-1-3-6-14)21-16-8-4-7-15(12-16)17-9-10-18-22-20-13-24(18)23-17/h4,7-10,12-14H,1-3,5-6,11H2,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUIKLGMJIRFVEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CC(=O)NC2=CC=CC(=C2)C3=NN4C=NN=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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